Cas no 78-24-0 (Tripentaerythritol)

• Product Name: Tripentaerythritol
• CAS No: 78-24-0
• MF: C₁₅H₃₂O₁₀
• MW: 372.408586502075
• CID: 568328
• PubChem ID: 24846772
• Update Time: 2026-04-29

Tripentaerythritol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2,2-bis[[3-hydroxy-2,2-bis(hydroxymethyl)propoxy]methyl]-
• 2-[[3-hydroxy-2-[[3-hydroxy-2,2-bis(hydroxymethyl)propoxy]methyl]-2-(hydroxymethyl)propoxy]methyl]-2-(hydroxymethyl)propane-1,3-diol
• Tripentaerythrite
• Tripentaerythritol
• 2,2-Bis{[3-hydroxy-2,2-bis(hydroxyMethyl)propoxy]Methyl}-1,3-propanediol
• Tripentaerytritol
• Tris(pentaerythritol)
• C3F18D37VL
• NSC97579
• 1,3-Propanediol, 2,2-bis[[3-hydroxy-2,2-bis(hydroxymethyl)propoxy]methyl]-
• 1,3-Propanediol, 2,2-bis((3-hydroxy-2,2-bis(hydroxymethyl)propoxy)methyl)-
• Trispentaerythritol
• C15H32O10
• Tripentaerythritol (8CI)

• Inchi： 1S/C15H32O10/c16-1-13(2-17,3-18)9-24-11-15(7-22,8-23)12-25-10-14(4-19,5-20)6-21/h16-23H,1-12H2
• InChI Key： PTJWCLYPVFJWMP-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C(C([H])([H])O[H])(C([H])([H])O[H])C([H])([H])O[H])C([H])([H])C(C([H])([H])O[H])(C([H])([H])O[H])C([H])([H])OC([H])([H])C(C([H])([H])O[H])(C([H])([H])O[H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 372.20000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 180
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Off white powder
• Density: 1.2442 (rough estimate)
• Melting Point: 225 °C (dec.) (lit.)
• Boiling Point: 421.87°C (rough estimate)
• Refractive Index: 1.5376 (estimate)
• PSA: 180.30000
• LogP: -4.08280
• Solubility: Slightly soluble in water, insoluble in ethanol and acetone

Tripentaerythritol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether